Cas no 2227728-52-9 ((2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol)

(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol is a chiral indole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chloro-substituted indole core and a stereospecific propan-2-ol side chain, which may contribute to selective biological activity. The (2R)-configuration ensures enantiomeric purity, a critical factor in drug development where stereochemistry influences potency and metabolic stability. The chloro and methyl substituents enhance stability and modulate electronic properties, making it a valuable intermediate for synthesizing bioactive compounds. This compound is particularly useful in the study of receptor-ligand interactions and as a building block for more complex molecules. High-purity grades are available for research use.
(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol structure
2227728-52-9 structure
Product Name:(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol
CAS No:2227728-52-9
MF:C12H14ClNO
MW:223.698662281036
CID:6186399
PubChem ID:165742550
Update Time:2025-06-08

(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol
    • 2227728-52-9
    • EN300-1995104
    • Inchi: 1S/C12H14ClNO/c1-8(15)5-9-7-14(2)12-6-10(13)3-4-11(9)12/h3-4,6-8,15H,5H2,1-2H3/t8-/m1/s1
    • InChI Key: OVKLGUNOYGINCW-MRVPVSSYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C)C=C2C[C@@H](C)O

Computed Properties

  • Exact Mass: 223.0763918g/mol
  • Monoisotopic Mass: 223.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 25.2Ų

(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1995104-1g
(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol
2227728-52-9
1g
$1801.0 2023-09-16
Enamine
EN300-1995104-5g
(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol
2227728-52-9
5g
$5221.0 2023-09-16
Enamine
EN300-1995104-10g
(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol
2227728-52-9
10g
$7742.0 2023-09-16
Enamine
EN300-1995104-0.05g
(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol
2227728-52-9
0.05g
$1513.0 2023-09-16
Enamine
EN300-1995104-0.1g
(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol
2227728-52-9
0.1g
$1585.0 2023-09-16
Enamine
EN300-1995104-0.25g
(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol
2227728-52-9
0.25g
$1657.0 2023-09-16
Enamine
EN300-1995104-0.5g
(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol
2227728-52-9
0.5g
$1728.0 2023-09-16
Enamine
EN300-1995104-1.0g
(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol
2227728-52-9
1g
$1801.0 2023-05-31
Enamine
EN300-1995104-2.5g
(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol
2227728-52-9
2.5g
$3530.0 2023-09-16
Enamine
EN300-1995104-5.0g
(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol
2227728-52-9
5g
$5221.0 2023-05-31

Additional information on (2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol

Compound CAS No. 2227728-52-9: (2R)-1-(6-Chloro-1-Methyl-1H-Indol-3-Yl)Propan-2-Ol

The compound with CAS No. 2227728-52-9, known as (2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications. The indole ring at the core of this molecule plays a pivotal role in its pharmacological properties, while the 6-chloro and 1-methyl substituents further modulate its activity and selectivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging cutting-edge techniques such as enantioselective catalysis and microwave-assisted reactions. These methods not only enhance the yield and purity of the compound but also facilitate its scalability for preclinical studies. The chirality of the molecule, specifically the (R)-configuration at the second carbon of the propanol group, is critical for its biological activity, as stereochemistry often dictates molecular interactions with target proteins.

From a pharmacological perspective, (2R)-1-(6-chloro-1-methyl-1H-indol-3-Yl)propan-2-Ol has demonstrated promising activity in various assays targeting key therapeutic areas. For instance, studies have highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes and diseases. Additionally, this compound has shown selective inhibitory effects on certain kinases, making it a candidate for anti-cancer drug development.

The structural features of this compound, including the indole moiety, chlorine substitution, and methyl group, contribute to its unique pharmacokinetic profile. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug candidates. Furthermore, recent research has explored its ability to cross the blood-brain barrier, suggesting potential applications in central nervous system disorders.

In terms of applications, this compound serves as a valuable tool in drug discovery programs aimed at developing novel therapeutics for conditions such as cancer, inflammation, and neurodegenerative diseases. Its versatility as a scaffold allows chemists to explore further modifications to optimize its efficacy and safety profiles. Ongoing studies are focusing on improving its bioavailability and reducing potential off-target effects through strategic chemical modifications.

In conclusion, (2R)-1-(6-chloro-1-methyl-1H-indol-Yl)propan-Ol represents a compelling candidate in contemporary medicinal chemistry research. Its unique structure, combined with cutting-edge synthetic techniques and promising biological activities, positions it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound holds great promise for advancing our understanding of complex biological systems and addressing unmet medical needs.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.